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Compound of Interest

Compound Name: 2-Amino-6-Chloropyrazine

Cat. No.: B134898

An In-depth Technical Guide on the Safety and Handling of 2-Amino-6-Chloropyrazine

This guide provides comprehensive safety and handling information for 2-Amino-6-
Chloropyrazine, tailored for researchers, scientists, and drug development professionals. The
following sections detail the compound's properties, hazards, handling procedures, and
emergency responses to ensure its safe use in a laboratory setting.

Chemical Identification and Physical Properties

2-Amino-6-chloropyrazine is a heterocyclic organic compound frequently used as a building
block in the synthesis of biologically active molecules, including A2B adenosine receptor
antagonists.[1] It is essential to be aware of its physical and chemical properties for safe
handling and storage.
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Property Value Source(s)

IUPAC Name 6-chloropyrazin-2-amine [2][3]

2-chloro-6-aminopyrazine, 6-
Synonyms _ _ [1]12]
chloropyrazin-2-ylamine

CAS Number 33332-28-4 [4][5][6]
Molecular Formula CaHaCINs3 [2][4]1[5][6]
Molecular Weight 129.55 g/mol [2][4][5][6]
Appearance Solid [5]

N Soluble in dimethyl sulfoxide
Solubility [1]
and methanol

Flash Point Not applicable [41[5]

Hazard Identification and GHS Classification

2-Amino-6-Chloropyrazine is classified as hazardous under the Globally Harmonized System
(GHS). The primary hazards are related to acute toxicity, skin and eye irritation, and respiratory
irritation.[2] The signal word associated with this chemical can be either "Warning" or "Danger".

[2]14106]17]
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Hazard Class Category Hazard Statement GHS Pictogram
o H302: Harmful if GHSO07 (Exclamation
Acute Toxicity, Oral 4
swallowed Mark)[7]
Skin 5 H315: Causes skin GHSO07 (Exclamation
Corrosion/Irritation irritation Mark)[7]
H318: Causes serious ]
) GHSO05 (Corrosion) /
Serious Eye eye damage / H319: )
o 1/2A ) GHSO07 (Exclamation
Damage/Irritation Causes serious eye
N Mark)[2][6][7]
irritation
Specific Target Organ )
o ] H335: May cause GHSO07 (Exclamation
Toxicity (Single 3 ) o
respiratory irritation Mark)[7]
Exposure)

Safe Handling and Storage Protocols

Adherence to strict laboratory protocols is critical to minimize exposure and ensure safety when
working with 2-Amino-6-Chloropyrazine.

Engineering Controls and Personal Practices

e Ventilation: Always handle this compound in a well-ventilated area.[7] For procedures that
may generate dust or aerosols, a chemical fume hood is required.[8]

e Hygiene: Wash hands and face thoroughly after handling.[7] Do not eat, drink, or smoke in
areas where this chemical is used.[7][9]

o Exposure Avoidance: Avoid breathing dust, fumes, or vapors.[7][9] Prevent contact with skin,
eyes, and clothing.[10]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure.[8][11]
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Rationale and
Body Part Recommended PPE o
Specifications

Must comply with OSHA's eye
o protection regulations in 29
Safety goggles with side
Eyes/Face ) ) CFR 1910.133 or European
shields or a face shield
Standard EN166 to protect

against splashes.[12][13]

Inspect gloves for tears before
use.[8] Nitrile and latex gloves
] ] offer minimal protection
) Chemical-resistant gloves ) )
Skin/Hands . against chlorinated solvents
(e.g., nitrile, neoprene)
and should be changed
immediately upon suspected

contamination.[14]

A standard lab coat should be
worn to protect skin and
clothing.[8] For larger

Body Laboratory coat quantities or higher risk of
splash, chemical-resistant
coveralls may be necessary.
[15]

Required when handling the
Resnirat N95 dust mask or half-mask solid compound outside of a
espirator
P Y respirator fume hood or when dust

generation is likely.[8][10]

Storage Conditions

o General Storage: Store in a cool, dry, and well-ventilated place.[1][7]
o Container: Keep containers tightly closed when not in use.[7][9][10]

» Incompatibilities: Store away from strong oxidizing agents and strong mineral acids.[1][7]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1305206&productDescription=2-AMINOPYRAZINE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC103410250&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_6_Fluoro_pyrazine_2_carboxylic_Acid_A_Guide_for_Laboratory_Professionals.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_6_Fluoro_pyrazine_2_carboxylic_Acid_A_Guide_for_Laboratory_Professionals.pdf
https://osha.oregon.gov/OSHAPubs/1018.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_6_Fluoro_pyrazine_2_carboxylic_Acid_A_Guide_for_Laboratory_Professionals.pdf
https://www.biosynth.com/Files/MSDS/FA/17/MSDS_FA17581_5000_EN.pdf
https://www.fishersci.com/shop/products/2-amino-6-chloropyrazine-95-thermo-scientific/AAH6193414
https://www.jubilantingrevia.com/uploads/files/336msds_0302GjGhs07Div.3sds2-Amino-6-chloropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/336msds_0302GjGhs07Div.3sds2-Amino-6-chloropyridine.pdf
https://www.chemicalbook.com/msds/2-amino-6-chloropyridine.htm
https://www.biosynth.com/Files/MSDS/FA/17/MSDS_FA17581_5000_EN.pdf
https://www.fishersci.com/shop/products/2-amino-6-chloropyrazine-95-thermo-scientific/AAH6193414
https://www.jubilantingrevia.com/uploads/files/336msds_0302GjGhs07Div.3sds2-Amino-6-chloropyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Emergency Procedures

Prompt and correct response to emergencies such as spills, fires, or personnel exposure is

crucial.

First Aid Measures

The following table outlines the immediate first aid responses required for different routes of

exposure. Always seek medical attention following exposure.

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing has
stopped or is difficult, provide artificial
respiration. Keep the person warm and at rest.
Get medical attention immediately.[10][16][17]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected skin with plenty of soap and
water for at least 15 minutes. If skin irritation

occurs, get medical advice.[7][10][16]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing and get medical attention immediately.[7]
[91[10][16]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a POISON CENTER
or doctor immediately.[7][9][18]

Fire-Fighting Measures

In the event of a fire involving 2-Amino-6-Chloropyrazine, specific measures should be taken.
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Aspect Guidance

Use water spray, carbon dioxide (COz2), dry

Suitable Extinguishing Media ) )
chemical powder, or appropriate foam.[7][18]

Emits toxic and irritating fumes under fire
- conditions, which may include nitrogen oxides
Specific Hazards )
(NOx), carbon monoxide (CO), and hydrogen

chloride (HCI).[7]

Firefighters must wear a self-contained
Protective Equipment breathing apparatus (SCBA) and full protective
chemical-resistant gear.[7][12][18]

Accidental Release Measures

A systematic approach is required to safely manage a spill. The general workflow for
responding to a chemical spill is outlined below.

» Personal Precautions: Evacuate non-essential personnel from the area.[18] Ensure
adequate ventilation. Wear the appropriate personal protective equipment as detailed in
Section 3.2, including respiratory protection, gloves, and eye protection.[7][18]

» Environmental Precautions: Prevent the spilled material from entering drains, soil, or surface
water.[7][10]

» Containment and Cleaning: For solid spills, carefully sweep up or use a high-efficiency
vacuum cleaner to collect the material.[7] Place the collected material into a suitable, labeled
container for disposal.[7][19] Decontaminate the spill area thoroughly after material has been

removed.[18]
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Spill of 2-Amino-6-Chloropyrazine D(D

Alert personnel in the immediate area

and evacuate if necessary

Assess Spill Size and Risk

Minor or Major Spill?

ajor

Don Appropriate PPE Contact Institutional
(Gloves, Goggles, Lab Coat, Respirator) Emergency Response Team (EHS)

Contain the spill using Isolate the area.
inert absorbent material Restrict access.

Carefully sweep or vacuum solid material.
Place in a labeled waste container.

Await arrival of
trained response personnel.

Decontaminate the spill area
with a suitable solvent, then soap and water.

Report and Document the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Amino-6-Chloropyrazine spill.
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Experimental Protocol: General Laboratory Use

While specific experimental protocols for toxicological assessment are proprietary, a general
methodology for handling 2-Amino-6-Chloropyrazine during routine laboratory synthesis or
research is provided below. This protocol is designed to minimize risk and exposure.

» Preparation and Risk Assessment:

o

Before starting work, conduct a risk assessment for the planned procedure.[20]

[¢]

Ensure a safety shower and eyewash station are accessible and functional.[8][10]

[¢]

Assemble all necessary equipment and reagents within a designated, well-ventilated area,
preferably a chemical fume hood.[8]

[e]

Verify that a spill kit and appropriate waste containers are readily available.
» Personal Protective Equipment (PPE):
o Don all required PPE as specified in Table 3 before handling the chemical.

e Handling and Dispensing:

[¢]

When weighing the solid compound, perform the task within a fume hood or a ventilated
balance enclosure to contain airborne particles.[8]

[¢]

Use a spatula for transfers; avoid pouring the solid from a height to minimize dust
generation.[8]

o

If dissolving the compound, add the solid slowly to the solvent to prevent splashing.

o

Keep the source container tightly closed when not in use.[8]
¢ Reaction and Work-up:
o Conduct all reactions involving 2-Amino-6-Chloropyrazine within a chemical fume hood.

o Ensure all glassware is properly secured.
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o Upon completion of the reaction, handle all materials, including reaction mixtures and
solvents, as potentially hazardous.

o Decontamination and Cleanup:

[¢]

Wipe down the work surface with an appropriate solvent and then soap and water after the
procedure is complete.

[¢]

Properly decontaminate or dispose of any equipment that came into contact with the
chemical.

[e]

Remove PPE carefully to avoid contaminating skin, and dispose of single-use items (like
gloves) in the designated hazardous waste stream.

[¢]

Wash hands thoroughly with soap and water after removing gloves.

Disposal Considerations

Unused 2-Amino-6-Chloropyrazine and any waste containing this compound must be treated
as hazardous chemical waste.[8]

» Dispose of contents and containers in accordance with all local, regional, and national
regulations.[16][21]

e Do not dispose of the chemical down the drain or into the environment.[7][10][12]

o Waste generators must consult relevant hazardous waste regulations to ensure complete
and accurate classification and disposal.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[pubchem.ncbi.nlm.nih.gov]
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11. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
12. fishersci.com [fishersci.com]

13. fishersci.com [fishersci.com]

14. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

15. osha.oregon.gov [osha.oregon.gov]

16. fishersci.com [fishersci.com]

17. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
18. file.medchemexpress.com [file.medchemexpress.com]
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20. Article - Laboratory Safety Manual - ... [policies.unc.edu]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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